![molecular formula C21H24N2O2 B5215831 1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5215831.png)
1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide, also known as EPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxamides and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood; however, it has been suggested that it acts on the GABAergic system. This compound has been shown to enhance the activity of GABA, which is an inhibitory neurotransmitter in the brain. This leads to a decrease in neuronal excitability and may explain its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal excitability. This compound has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter in the brain. Furthermore, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its high potency and selectivity. This compound has been shown to be highly effective in animal models at low doses. Furthermore, this compound has been shown to have a good safety profile, with no significant side effects reported in animal studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer.
Future Directions
There are several future directions for the study of 1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide. One potential direction is to investigate its potential use in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, it would be interesting to investigate the mechanism of action of this compound in more detail, to better understand its effects on the GABAergic system. Finally, it would be useful to investigate the pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion, to better understand its potential use in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been shown to have anticonvulsant, neuroprotective, and analgesic effects in animal models. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases. Despite its potential, further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Synthesis Methods
1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide has been synthesized using various methods, including the reaction of 1-(4-ethylphenyl)-3-(4-methylbenzyl)pyrrolidine-2,5-dione with hydroxylamine hydrochloride and sodium acetate in acetic acid. Another method involves the reaction of 1-(4-ethylphenyl)-3-(4-methylbenzyl)pyrrolidine-2,5-dione with hydroxylamine-O-sulfonic acid in the presence of sodium acetate and acetic anhydride. These methods have been reported in the literature and have been used to obtain this compound in high yields.
Scientific Research Applications
1-(4-ethylphenyl)-N-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticonvulsant, neuroprotective, and analgesic effects in animal models. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
1-(4-ethylphenyl)-N-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-3-16-8-10-19(11-9-16)23-14-18(12-20(23)24)21(25)22-13-17-6-4-15(2)5-7-17/h4-11,18H,3,12-14H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMESUCGWVTZUTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.